Cas no 173167-32-3 ((5-nitro-1H-1,2,4-triazol-3-yl)acetic acid)

• Product Name: (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid
• CAS No: 173167-32-3
• MF: C₄H₄N₄O₄
• MW: 172.098959922791
• MDL: MFCD03990548
• CID: 1085534
• PubChem ID: 135430111
• Update Time: 2025-10-29

(5-nitro-1H-1,2,4-triazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Nitro-1H-1,2,4-triazol-3-yl)acetic acid
• (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid(SALTDATA: H2O)
• 2-(3-nitro-1H-1,2,4-triazol-5-yl)acetic acid
• (5-nitro-1H-[1,2,4]triazol-3-yl)-acetic acid
• (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid
• 008151
• AC1LR0J5
• AG-E-22664
• CTK4D4529
• SBB002749
• SureCN874320
• ZERO
• CHEMBRDG-BB 5529135
• TIMTEC-BB SBB002749
• SCHEMBL874320
• AKOS006281896
• Z1198163697
• DTXSID80362835
• SCHEMBL26071465
• EN300-7815370
• CS-0375665
• 1H-1,2,4-Triazole-3-acetic acid, 5-nitro-
• G37473
• MFCD03990548
• 173167-32-3

• MDL： MFCD03990548
• Inchi： 1S/C4H4N4O4/c9-3(10)1-2-5-4(7-6-2)8(11)12/h1H2,(H,9,10)(H,5,6,7)
• InChI Key： PCLPZHBFAXIPQV-UHFFFAOYSA-N
• SMILES： OC(CC1=NNC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 172.02300
• Monoisotopic Mass: 172.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 595.7°C at 760 mmHg
• Flash Point: 314.1°C
• Refractive Index: 1.66
• PSA: 124.69000
• LogP: -0.13680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid

Introduction to (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid (CAS No. 173167-32-3)

(5-nitro-1H-1,2,4-triazol-3-yl)acetic acid (CAS No. 173167-32-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as NITROTRIAZOLYLACETIC ACID, is characterized by its unique structural features and chemical properties, making it a valuable building block in the synthesis of various bioactive molecules.

The molecular formula of (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid is C₅H₄N₄O₄, and it has a molecular weight of approximately 180.10 g/mol. The compound consists of a nitro-substituted 1,2,4-triazole ring attached to an acetic acid moiety. This structure confers the compound with several important chemical properties, including high reactivity and stability under various reaction conditions.

In recent years, (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid has gained considerable attention due to its potential in the development of novel therapeutics. One of the key areas of research has been its use as an intermediate in the synthesis of antifungal and antibacterial agents. Studies have shown that derivatives of this compound exhibit potent antimicrobial activity against a wide range of pathogens, making it a promising candidate for the development of new antibiotics and antifungal drugs.

Beyond its antimicrobial properties, (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid has also been explored for its potential in cancer research. Recent studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key cellular processes such as DNA replication and protein synthesis. This makes it a valuable tool in the search for new anticancer agents.

The synthesis of (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid can be achieved through several well-established methods. One common approach involves the reaction of 5-nitro-1H-1,2,4-triazole with chloroacetic acid or bromoacetic acid in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction typically yields high purity products with good yields.

The physical properties of (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid are also noteworthy. It is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). These solubility properties make it easy to handle and incorporate into various chemical reactions and formulations.

In terms of safety and handling, while (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to minimize exposure risks.

The future prospects for (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on human health and disease treatment. As our understanding of this compound deepens, it is likely that we will see more innovative uses in both academic research and industrial settings.

In conclusion, (5-nitro-1H-1,2,4-triazol-3-yl)acetic acid (CAS No. 173167-32-3) is a multifunctional compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential component in the development of new drugs and therapeutic agents. As research in this area continues to advance, the potential benefits of this compound are expected to grow exponentially.